Cas no 188578-95-2 ([1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone))

• Product Name: [1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone)
• CAS No: 188578-95-2
• MF: C₃₄H₂₆O₄
• MW: 498.567849636078
• CID: 2785618
• Update Time: 2023-08-07

[1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone) Chemical and Physical Properties

Names and Identifiers

• [1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone)

• Inchi： 1S/C34H26O4/c35-33(27-10-3-1-4-11-27)29-14-18-31(19-15-29)37-23-25-8-7-9-26(22-25)24-38-32-20-16-30(17-21-32)34(36)28-12-5-2-6-13-28/h1-22H,23-24H2
• InChI Key： CDLINDAKCUHGNH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CC1C=CC=C(COC2C=CC(C(C3C=CC=CC=3)=O)=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 661
• XLogP3: 7.5
• Topological Polar Surface Area: 52.6